4-Chloro-2-methylbenzo[d]oxazole

• Molecular Formula: C8H6ClNO
• Molecular Weight: 167.59 g/mol
• IUPAC Name: 4-chloro-2-methyl-1,3-benzoxazole
• InChI: InChI=1S/C8H6ClNO/c1-5-10-8-6(9)3-2-4-7(8)11-5/h2-4H,1H3
• InChI Key: UBFFFAXMQZYDAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=CC=C2Cl

Description

4-Chloro-2-methylbenzo[d]oxazole is a useful research compound. Its molecular formula is C8H6ClNO and its molecular weight is 167.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of the 4-chloro-2-benzooxazolinone (0.10 mol) in 200 mL ethanol is added LiOH (0.20 mol) in 100 mL of water. The solution is refluxed for 8 hr and cooled. The solution is neutralized with 1N HCl and extracted with ethyl acetate followed by drying over MgSO4. The solution is concentrated and taken up in 200 mL of toluene and 0.10 mol of acetic acid. The solution is refluxed in a Dean Stark trap for 12 hours, concentrated and purified by flash chromatography.